Cas no 96648-30-5 (Cholan-24-oic acid,3-hydroxy-7-methyl-, (3a,5b)-)

• Product Name: Cholan-24-oic acid,3-hydroxy-7-methyl-, (3a,5b)-
• CAS No: 96648-30-5
• MF: C₂₅H₄₂O₃
• MW: 390.599188327789
• CID: 808382
• PubChem ID: 126016
• Update Time: 2025-04-19

Cholan-24-oic acid,3-hydroxy-7-methyl-, (3a,5b)- Chemical and Physical Properties

Names and Identifiers

• Cholan-24-oic acid,3-hydroxy-7-methyl-, (3a,5b)-
• 3-hydroxy-7-methylcholanoic acid
• SCHEMBL10956701
• 3-Hydroxy-7-methylcholan-24-oic acid
• HMCA
• CHEMBL270105
• VUKZWUYSEFVTRB-OSWZUBHSSA-N
• BDBM50375556
• 96648-30-5
• DTXSID30914404
• 3alpha-Hydroxy-7xi-methyl-5beta-cholanic acid
• (4R)-4-[(3R,5R,8R,9S,10S,13R,14S,17R)-3-hydroxy-7,10,13-trimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoic acid
• 3alpha-Hydroxy-7epsilon-methyl-5beta-cholanoic acid
• 7-Methyllithocholic acid
• Cholan-24-oic acid, 3-hydroxy-7-methyl-, (3alpha,5beta)-

• Inchi： 1S/C25H42O3/c1-15(5-8-22(27)28)19-6-7-20-23-16(2)13-17-14-18(26)9-11-24(17,3)21(23)10-12-25(19,20)4/h15-21,23,26H,5-14H2,1-4H3,(H,27,28)/t15-,16?,17-,18-,19-,20+,21+,23+,24+,25-/m1/s1
• InChI Key： VUKZWUYSEFVTRB-OSWZUBHSSA-N
• SMILES： O[C@@H]1CC[C@@]2(C)[C@@H](C1)CC(C)[C@@H]1[C@@H]2CC[C@]2(C)[C@@H]([C@H](C)CCC(=O)O)CC[C@@H]12

Computed Properties

• Exact Mass: 390.313
• Monoisotopic Mass: 390.313
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 603
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Density: 1.053
• Boiling Point: 517.1°Cat760mmHg
• Flash Point: 280.6°C
• Refractive Index: 1.52